Benzene, 2-(1,1-dimethylethyl)-4-methoxy-5-methyl-1,3-dinitro-

• CAS No.: 99758-79-9
• Molecular Formula: C12H16N2O5
• Molecular Weight: 268.27 g/mol
• IUPAC Name: 4-tert-butyl-2-methoxy-1-methyl-3,5-dinitrobenzene
• InChI: InChI=1S/C12H16N2O5/c1-7-6-8(13(15)16)9(12(2,3)4)10(14(17)18)11(7)19-5/h6H,1-5H3
• InChI Key: YHFKPMJWBHTUDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1OC)[N+](=O)[O-])C(C)(C)C)[N+](=O)[O-]

Description

Benzene, 2-(1,1-dimethylethyl)-4-methoxy-5-methyl-1,3-dinitro- is an organic compound with a complex structure It is characterized by the presence of a benzene ring substituted with various functional groups, including tert-butyl, methoxy, methyl, and dinitro groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Benzene, 2-(1,1-dimethylethyl)-4-methoxy-5-methyl-1,3-dinitro- typically involves multiple steps. One common approach is the nitration of a precursor compound, such as 2-(1,1-dimethylethyl)-4-methoxy-5-methylbenzene, using a mixture of concentrated nitric acid and sulfuric acid. The reaction conditions must be carefully controlled to ensure the selective introduction of nitro groups at the desired positions on the benzene ring .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency and yield of the production process. Safety measures are crucial due to the hazardous nature of the reagents and the potential for explosive reactions.

Chemical Reactions Analysis

Types of Reactions

Benzene, 2-(1,1-dimethylethyl)-4-methoxy-5-methyl-1,3-dinitro- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate, leading to the formation of carboxylic acids.

Reduction: Reduction of the nitro groups can be achieved using reagents such as hydrogen gas in the presence of a palladium catalyst, resulting in the formation of amines.

Substitution: Electrophilic aromatic substitution reactions can occur, where the methoxy and methyl groups can be replaced by other substituents under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Various electrophiles in the presence of a Lewis acid catalyst.

Major Products Formed

Oxidation: Carboxylic acids.

Reduction: Amines.

Substitution: Depending on the electrophile used, various substituted benzene derivatives.

Scientific Research Applications

Benzene, 2-(1,1-dimethylethyl)-4-methoxy-5-methyl-1,3-dinitro- has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Benzene, 2-(1,1-dimethylethyl)-4-methoxy-5-methyl-1,3-dinitro- involves its interaction with molecular targets such as enzymes and receptors. The nitro groups can undergo reduction to form reactive intermediates that can interact with cellular components, leading to various biological effects . The methoxy and methyl groups can influence the compound’s binding affinity and specificity for its targets .

Comparison with Similar Compounds

Similar Compounds

• Benzene, 1,4-bis(1,1-dimethylethyl)- .
• Benzene, 2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-4-methyl-1-(1-methylethyl)- .

Uniqueness

Benzene, 2-(1,1-dimethylethyl)-4-methoxy-5-methyl-1,3-dinitro- is unique due to the specific combination of functional groups on the benzene ring. This combination imparts distinct chemical properties and reactivity patterns, making it valuable for specialized applications in research and industry .